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The query for "Furan-2-amidoxime HCI" leads to a nuanced discussion of chemical
nomenclature. While "amidoxime" refers to a specific functional group (a hydroxylated
amidine), this exact name is not commonly associated with a commercially available or
extensively documented starting material. The chemically precise and widely recognized
analogue is Furan-2-carboxamidine hydrochloride, also known as 2-Furancarboximidamide
HCI. This guide will focus on this definitive compound, providing a technical framework for its
synthesis, characterization, and potential applications in drug discovery.

The strategic value of this molecule lies in the convergence of two powerful medicinal
chemistry motifs: the furan scaffold and the amidine functional group. The furan ring is a five-
membered aromatic heterocycle that is considered a "privileged scaffold".[1] It frequently
serves as a bioisosteric replacement for phenyl rings, offering a similar spatial arrangement but
with distinct electronic properties, polarity, and metabolic profile.[2] The amidine group, a strong
base at physiological pH, is a key pharmacophore capable of forming strong hydrogen bond
interactions with biological targets. Furan-2-carboxamidine hydrochloride therefore represents
a versatile building block for developing novel therapeutics.

Physicochemical and Structural Data
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The fundamental properties of Furan-2-carboxamidine hydrochloride are summarized below,
providing essential data for experimental design and computational modeling.

Property Value Source(s)
) Furan-2-carboxamidine

Chemical Name ) [3]
hydrochloride

Synonym(s) 2-Furancarboximidamide HCI [3]

CAS Number 54610-69-4 [3]

Molecular Formula CsH7CIN20 [3]

Molecular Weight 146.58 g/mol [3]

Melting Point 63-65 °C [3]

Boiling Point 220.1 °C at 760 mmHg [3]
BTQGDMLCRXCBGR-

InChIKey [3]
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Molecular Structure:

The imade you are
requesting does not exist
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Synthesis and Mechanistic Rationale

The most logical and established method for synthesizing amidines from a nitrile precursor is
the Pinner reaction.[4][5] This two-step process provides a controlled and efficient route to the
target compound from readily available 2-furonitrile.

Causality of Experimental Choices: The Pinner reaction is predicated on the activation of the
nitrile by an acid, followed by nucleophilic attack. The choice of anhydrous alcohol (e.g.,
ethanol) as the solvent and reactant is critical; in the presence of water, the reaction
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intermediate would readily hydrolyze to form an undesired ester. Gaseous hydrogen chloride is

used not only as the catalyst but also to form the stable, isolable intermediate salt, known as a

Pinner salt. The subsequent ammonolysis step displaces the alkoxy group to form the final,

highly stable amidinium salt.

Caption: Proposed two-step synthesis via the Pinner reaction.

Analytical Characterization Profile

While a publicly archived, fully assigned spectrum for Furan-2-carboxamidine hydrochloride is

not available, its characteristic spectral data can be reliably predicted based on extensive data

from analogous furan-2-carboxamide and other furan derivatives.[6][7][8]

Technique

Predicted Spectral Features

1H NMR

0 9.0-9.5 ppm (broad singlet, 2H): Protons of the
-NH: group of the amidinium ion. 4 8.5-9.0 ppm
(broad singlet, 1H): Proton of the =NH group of
the amidinium ion. & ~7.8 ppm (multiplet, 1H):
Furan ring proton at position 5 (H5). & ~7.4 ppm
(multiplet, 1H): Furan ring proton at position 3
(H3). 6 ~6.7 ppm (multiplet, 1H): Furan ring
proton at position 4 (H4).

13C NMR

0 ~160 ppm: Quaternary carbon of the
amidinium group (C=N). & ~148 ppm: Furan ring
carbon at position 5 (C5).  ~145 ppm: Furan
ring carbon at position 2 (C2). 6 ~118 ppm:
Furan ring carbon at position 3 (C3). 6 ~113

ppm: Furan ring carbon at position 4 (C4).

IR (cm™2)

3100-3400 (broad): N-H stretching vibrations of
the primary and secondary amines in the
amidinium salt. ~1670 (strong): C=N stretching
vibration, characteristic of the imine/amidinium
functionality. 1580-1620 (medium): C=C
stretching of the furan ring. 1000-1100
(medium): C-O-C stretching of the furan ether

linkage.
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Applications in Drug Development and Design
The Furan Scaffold as a Versatile Bioisostere

In medicinal chemistry, the strategic replacement of one chemical group with another that
retains similar biological activity is known as bioisosteric replacement. The furan ring is a
classic non-classical bioisostere of the phenyl ring. This substitution can significantly improve a
drug candidate's profile by altering its solubility, lipophilicity, and metabolic stability while
preserving essential binding interactions.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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